Cas no 1920314-33-5 (tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)aminopropanoate)

• Product Name: tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)aminopropanoate
• CAS No: 1920314-33-5
• MF: C₁₁H₂₁NO₄S
• MW: 263.353742361069
• MDL: MFCD34475579
• CID: 5685227
• PubChem ID: 104082032
• Update Time: 2025-07-24

tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-24919114
• 1920314-33-5
• tert-butyl 3-[(1,1-dioxo-1lambda6-thiolan-3-yl)amino]propanoate
• tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)aminopropanoate

• MDL： MFCD34475579
• Inchi： 1S/C11H21NO4S/c1-11(2,3)16-10(13)4-6-12-9-5-7-17(14,15)8-9/h9,12H,4-8H2,1-3H3
• InChI Key： OFUNFDGRECGEMM-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NCCC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 263.11912932g/mol
• Monoisotopic Mass: 263.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)aminopropanoate

Research Brief on tert-Butyl 3-(1,1-Dioxo-1lambda6-Thiolan-3-yl)Aminopropanoate (CAS: 1920314-33-5)

The compound tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)aminopropanoate (CAS: 1920314-33-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)aminopropanoate as a key intermediate in the synthesis of novel sulfonamide derivatives. These derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The compound's unique structural features, such as the sulfonyl group and the tert-butyl ester, contribute to its versatility in medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)aminopropanoate via a multi-step reaction sequence involving the coupling of a thiolane sulfone derivative with tert-butyl acrylate. The study reported a high yield (85%) and excellent purity (>98%), making it a viable candidate for large-scale production.

Further investigations into the biological activity of this compound revealed its potential as a modulator of protein-protein interactions (PPIs). Specifically, it was found to inhibit the interaction between certain oncogenic proteins, suggesting its utility in targeted cancer therapies. In vitro assays using human cancer cell lines showed promising results, with IC50 values in the low micromolar range.

Another notable application of tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)aminopropanoate is its use in the development of protease inhibitors. A recent preprint on bioRxiv detailed its incorporation into a series of peptidomimetics designed to target viral proteases, including those of SARS-CoV-2. Preliminary data indicated enhanced binding affinity and selectivity compared to existing inhibitors.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Issues such as metabolic stability and oral bioavailability are currently under investigation, with several research groups exploring structural modifications to address these limitations.

In conclusion, tert-butyl 3-(1,1-dioxo-1lambda6-thiolan-3-yl)aminopropanoate (CAS: 1920314-33-5) represents a promising scaffold for the development of novel therapeutic agents. Its synthetic accessibility, coupled with its diverse biological activities, positions it as a valuable tool in medicinal chemistry. Future research should focus on further elucidating its mechanism of action and expanding its applications in drug discovery.